2-(Pyrrolidin-2-ylmethyl)-5-(trifluoromethyl)-1,3-benzothiazole
Overview
Description
2-(Pyrrolidin-2-ylmethyl)-5-(trifluoromethyl)-1,3-benzothiazole (PFTB) is a novel compound that has recently been investigated for its potential applications in scientific research. PFTB is a heterocyclic compound, which is composed of both nitrogen and sulfur atoms. PFTB has been found to exhibit a wide range of biochemical and physiological effects, and has been studied for its potential therapeutic applications.
Scientific Research Applications
Toxicity and Environmental Impact
The aromatic amino compound 5-amino-2-(trifluoromethyl)pyridine, which shares a similar structural motif with 2-(Pyrrolidin-2-ylmethyl)-5-(trifluoromethyl)-1,3-benzothiazole, has been studied for its role as an intermediate in pharmaceutical product synthesis. A reported case highlighted its potential toxicity when inhaled, leading to severe health issues such as methemoglobinemia, hemolytic anemia, acute renal failure, and toxic encephalopathy. This underscores the compound's hazardous nature and necessitates caution during industrial production to prevent human exposure and environmental contamination (Tao et al., 2022).
Diagnostic Applications
The Pittsburgh compound B ([11C]PiB), another structurally related compound, is utilized as a biomarker for positron emission tomography (PET) imaging to detect brain β-amyloid deposition in Alzheimer's disease. This indicates the potential for benzothiazole derivatives, including this compound, to serve in diagnostic applications, particularly in neurodegenerative diseases (Gjedde et al., 2013).
Exposure and Health Implications
Research on environmental exposure to organophosphorus and pyrethroid pesticides in children has highlighted the broad concern regarding chemical exposure and its potential health effects, relevant to discussions on the safety and environmental impact of various chemicals, including benzothiazole derivatives. Such studies inform public health policies on the regulation and use of these chemicals to minimize health risks (Babina et al., 2012).
Neurobehavioral Effects of Exposure
The presence of carcinogenic heterocyclic amines in the urine of healthy volunteers consuming a normal diet, but not in patients receiving parenteral alimentation, underscores the ubiquity of such compounds in our environment and their potential entry into the human body through dietary sources. This research points to a need for understanding the impact of various chemical exposures, including benzothiazole derivatives, on human health and carcinogenic risks (Ushiyama et al., 1991).
properties
IUPAC Name |
2-(pyrrolidin-2-ylmethyl)-5-(trifluoromethyl)-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F3N2S/c14-13(15,16)8-3-4-11-10(6-8)18-12(19-11)7-9-2-1-5-17-9/h3-4,6,9,17H,1-2,5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEPLVSNKSCATQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CC2=NC3=C(S2)C=CC(=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
amino}ethan-1-ol](/img/structure/B1530198.png)
